2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[4-[(4-fluorophenyl)methyl]piperazin-1-yl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H24FN3O2/c1-26-19-5-3-2-4-18(19)22-20(25)15-24-12-10-23(11-13-24)14-16-6-8-17(21)9-7-16/h2-9H,10-15H2,1H3,(H,22,25)
• InChI Key: KCBYKCXTKIYVTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2CCN(CC2)CC3=CC=C(C=C3)F
• Molecular Formula: C20H24FN3O2
• Molecular Weight: 357.4 g/mol

Description

2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide, also known as FUBPAM, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied for its potential therapeutic applications in various medical fields.

Mechanism of Action

2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide acts as a sigma-1 receptor agonist, which leads to the modulation of various neurotransmitter systems such as dopamine, serotonin, and glutamate. It has been found to have anxiolytic, antidepressant, and antipsychotic effects in various animal models.
Biochemical and Physiological Effects:
This compound has been found to modulate various physiological processes such as neuronal survival, synaptic plasticity, and inflammation. It has also been found to have an effect on the regulation of calcium ion channels, which are involved in various cellular processes such as muscle contraction and neurotransmitter release.

Advantages and Limitations for Lab Experiments

2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has several advantages for use in lab experiments such as its high binding affinity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its low toxicity. However, its limitations include its relatively short half-life and the need for further research to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide such as its potential therapeutic applications in various medical fields, its use as a tool for studying the sigma-1 receptor, and the development of new derivatives with improved pharmacological properties. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide can be synthesized through a multi-step process that involves the reaction of 4-fluorobenzyl chloride with piperazine, followed by the reaction of the resulting intermediate with 2-methoxyphenylacetic acid. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

2-[4-(4-fluorobenzyl)-1-piperazinyl]-N-(2-methoxyphenyl)acetamide has been studied for its potential applications in various medical fields such as neuroscience, psychiatry, and pharmacology. It has been found to have significant binding affinity for the sigma-1 receptor, which is involved in various physiological processes such as neuroprotection, cognition, and pain modulation.